Cas no 77518-07-1 (4-(2S)-2-aminopropyl-N,N,3-trimethylaniline)

• Product Name: 4-(2S)-2-aminopropyl-N,N,3-trimethylaniline
• CAS No: 77518-07-1
• MF: C₁₂H₂₀N₂
• MW: 192.300602912903
• CID: 573415
• Update Time: 2025-10-22

4-(2S)-2-aminopropyl-N,N,3-trimethylaniline Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine,4-(dimethylamino)-a,2-dimethyl-, (aS)-
• 4-[(2S)-2-Aminopropyl]-N,N,3-trimethylaniline
• AC1L2FRS
• AC1Q4TOK
• Amiflamina
• Amiflamina [Spanish]
• Amiflamine
• Amiflaminum
• Amiflaminum [Latin]
• Astra FLA 336
• 4-(2S)-2-aminopropyl-N,N,3-trimethylaniline

• Inchi： 1S/C12H20N2/c1-9-7-12(14(3)4)6-5-11(9)8-10(2)13/h5-7,10H,8,13H2,1-4H3/t10-/m0/s1
• InChI Key： HFQMYSHATTXRTC-JTQLQIEISA-N
• SMILES： N(C)(C)C1C=CC(=C(C)C=1)C[C@H](C)N

Additional information on 4-(2S)-2-aminopropyl-N,N,3-trimethylaniline

Chemical Profile of 4-(2S)-2-aminopropyl-N,N,3-trimethylaniline (CAS No. 77518-07-1)

4-(2S)-2-aminopropyl-N,N,3-trimethylaniline, identified by its CAS number 77518-07-1, is a chemically significant compound that has garnered attention in the field of pharmaceutical and biochemical research. This molecule, characterized by its specific stereochemistry and functional groups, exhibits a unique set of properties that make it a valuable intermediate in the synthesis of more complex molecules. The presence of an (S)-configuration at the chiral center and the combination of an amine and tertiary amine functionalities contribute to its reactivity and potential applications in drug development.

The compound belongs to a class of derivatives that are often explored for their pharmacological properties. Its structural motif, featuring a propyl chain linked to a tertiary amine and an amine group, is reminiscent of many bioactive molecules that interact with biological targets. The stereochemical purity of 4-(2S)-2-aminopropyl-N,N,3-trimethylaniline is particularly noteworthy, as enantiomeric purity can significantly influence the efficacy and safety of pharmaceutical agents. This has led to increased interest in methodologies for the stereoselective synthesis of such compounds.

In recent years, advancements in asymmetric catalysis have enabled more efficient and scalable production of enantiomerically pure compounds like 4-(2S)-2-aminopropyl-N,N,3-trimethylaniline. These methods often leverage transition metal catalysts or biocatalysts to achieve high levels of enantioselectivity. For instance, chiral auxiliaries or ligands have been employed to direct the formation of the desired stereocenter. Such innovations not only improve the accessibility of this compound but also open avenues for exploring its derivatives with enhanced properties.

The pharmacological relevance of 4-(2S)-2-aminopropyl-N,N,3-trimethylaniline stems from its ability to mimic or interfere with natural biomolecules. The compound's primary amine group can engage in hydrogen bonding interactions with biological targets, while the tertiary amine provides additional binding pockets for optimization. This dual functionality has been exploited in the design of molecules targeting neurological disorders, where precise spatial arrangement and charge distribution are critical for efficacy.

Recent studies have highlighted the potential of 4-(2S)-2-aminopropyl-N,N,3-trimethylaniline as a building block in medicinal chemistry. Researchers have synthesized analogs of this compound and evaluated their activity against various enzymes and receptors. Notably, modifications to the propyl chain or the amine groups have led to compounds with improved selectivity and potency. These findings underscore the importance of structure-activity relationships (SAR) in optimizing bioactive molecules.

The synthesis of 4-(2S)-2-aminopropyl-N,N,3-trimethylaniline involves several key steps that must be carefully controlled to ensure high yield and purity. The stereochemistry at the chiral center is typically established early in the synthetic sequence, often through a chiral resolution or asymmetric reduction step. Subsequent functionalization steps must be designed to preserve this stereochemical integrity while introducing additional moieties as needed.

One notable application of 4-(2S)-2-aminopropyl-N,N,3-trimethylaniline is in the development of novel therapeutic agents. Its structural features make it a versatile precursor for more complex molecules that target specific disease pathways. For example, derivatives of this compound have been investigated for their potential as kinase inhibitors or as modulators of neurotransmitter systems. The ability to fine-tune its properties through structural modifications allows researchers to tailor its pharmacological profile to meet specific therapeutic needs.

The chemical behavior of 4-(2S)-2-aminopropyl-N,N,3-trimethylaniline is also influenced by its solubility and stability under various conditions. These physical properties are critical considerations in drug formulation and delivery systems. For instance, poor solubility can limit bioavailability, while instability may necessitate protective measures during storage or transport. Understanding these characteristics helps in optimizing processes for large-scale production and application.

In conclusion,4-(2S)-2-aminopropyl-N,N,3-trimethylaniline (CAS No. 77518-07-1) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and stereochemical purity make it a valuable tool for developing new drugs targeting various diseases. As synthetic methodologies continue to evolve, access to enantiomerically pure compounds like this one will likely expand further, opening new opportunities for innovation in medicinal chemistry.